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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the appropriate concentration and
contact time for Wofasteril, a peracetic acid-based disinfectant, for effective decontamination
in a mycology laboratory setting. Adherence to these protocols is crucial for maintaining aseptic
conditions and ensuring the safety of laboratory personnel.

Introduction to Wofasteril

Wofasteril is a broad-spectrum disinfectant with potent fungicidal, sporicidal, bactericidal, and
virucidal activity. Its active ingredient, peracetic acid (PAA), functions as a powerful oxidizing
agent that denatures proteins, disrupts cell wall permeability, and oxidizes sulfhydryl and sulfur
bonds in proteins and enzymes.[1] This mode of action ensures rapid and effective killing of a
wide range of microorganisms, including resilient fungal spores. Wofasteril is effective even at
low temperatures and maintains its efficacy in the presence of organic matter, although higher
concentrations may be required.[1][2] It is considered environmentally friendly as it
decomposes into acetic acid, oxygen, and water.

Quantitative Data: Recommended Concentrations
and Contact Times

The following tables summarize the recommended Wofasteril (peracetic acid) concentrations
and contact times for achieving fungicidal and sporicidal activity against common laboratory
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contaminants.

Table 1: Fungicidal Activity of Peracetic Acid

. PAA Concentration )
Fungal Species Contact Time Notes

(ppm)

In the presence of

Aspergillus niger 200 - 500 < 5 minutes )
organic matter.[1]
) ) In the presence of
Aspergillus flavus 200 - 500 < 5 minutes .
organic matter.[1]
Penicillium digitatum ] At ambient
o 72 mg/L (72 ppm) 8 minutes (480 s)
(conidia) temperature.[3]
At ambient

108 mg/L (108 ppm) 2 minutes (120 s)
temperature.[3]

At ambient
216 mg/L (216 ppm) 30 seconds
temperature.[3]

_ In the absence of
Yeasts (general) <100 < 5 minutes )
organic matter.[1]

Table 2: Sporicidal Activity of Peracetic Acid
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Spore Type

PAA Concentration
(ppm)

Contact Time

Notes

Bacterial Spores

500 - 10,000 (0.05% -

15 seconds - 30

Wide range

depending on species

(general) 1%) minutes o
and conditions.[1]
Wofasteril® SC super
Bacillus Spores 17,500 (1.75%) Not specified achieved =5 log10

reduction.[4]

Wofasteril® is a

20,000 (2%) Not specified proven disinfectant for
bacterial spores.[4]
Compromised
Fungal Spores .
75 - 150 Reduced development  external cuticle
(general)
structure.[5]
) ) Compromised egg
Micro fragmentation of o
300 quality in a poultry

membrane

study.[5]

Note: The efficacy of peracetic acid is influenced by factors such as temperature, pH, presence

of organic matter, and the specific fungal species and life stage (e.g., spores vs. vegetative

cells).[1][6] It is recommended to validate the chosen concentration and contact time for

specific laboratory conditions and target organisms.

Experimental Protocols

The following are detailed protocols for common disinfection procedures in a mycology

laboratory using Wofasteril.

Routine Surface Disinfection (Benchtops, Biosafety
Cabinets, Incubators)

This protocol is for the routine disinfection of non-porous surfaces.

Materials:
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Wofasteril concentrate

Distilled or deionized water

Appropriate personal protective equipment (PPE): gloves, lab coat, safety glasses

Sterile, lint-free wipes or cloths

Spray bottle
Protocol:
e Preparation of Working Solution:

o Consult the manufacturer's instructions for the specific Wofasteril product to prepare a
working solution with the desired peracetic acid concentration (e.g., 500 - 1000 ppm for
general use).

o Always add the Wofasteril concentrate to water, not the other way around, to minimize
splashing of the concentrate.

o Prepare the working solution fresh daily.
o Surface Preparation:

o Remove any large debris or visible soil from the surface.

o Clean the surface with a suitable laboratory detergent and rinse with water if necessary.
o Application of Wofasteril:

o Thoroughly wet the surface with the Wofasteril working solution using a spray bottle or
sterile wipes.

o Ensure the entire surface remains wet for the required contact time (a minimum of 5-10
minutes is recommended for fungicidal activity).

o Post-Application:
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o Allow the surface to air dry. Rinsing is typically not necessary as Wofasteril decomposes
into non-toxic byproducts.

Disinfection of Laboratory Equipment

This protocol is for the disinfection of non-autoclavable equipment.

Materials:

Wofasteril working solution (1000 - 2000 ppm)

Immersion tray or container

« PPE

Sterile water for rinsing (optional)
Protocol:

e Pre-cleaning:

o Disassemble equipment if possible.

o Thoroughly clean all surfaces of the equipment with a laboratory detergent to remove any
organic load.

o Rinse with water to remove detergent residue.
e Immersion:

o Completely immerse the cleaned equipment in the Wofasteril working solution.

o Ensure there are no air bubbles trapped on the surfaces.

o Allow the equipment to soak for the recommended contact time (e.g., 15-30 minutes).
e Rinsing and Drying:

o Remove the equipment from the disinfectant solution using sterile forceps.
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o If required, rinse the equipment with sterile distilled water to remove any residual
disinfectant.

o Allow the equipment to air dry in a sterile environment (e.g., a laminar flow hood).

Fungal Spill Decontamination

This protocol outlines the procedure for safely cleaning and disinfecting a spill of fungal culture.

Materials:

Wofasteril working solution (2000 - 5000 ppm)

Absorbent material (e.g., paper towels)

Forceps

Biohazard bag

PPE (including a respirator if a large amount of spores may be aerosolized)
Protocol:

» Containment:

o Immediately alert others in the area.

o Restrict access to the spill area.

o If the spill is in a biosafety cabinet, keep the cabinet running.

» Application of Disinfectant:

o

Gently cover the spill with absorbent material to prevent splashing.

[¢]

Carefully pour the high-concentration Wofasteril working solution over the absorbent
material, starting from the outside of the spill and working inwards.

[¢]

Ensure the spill is completely saturated with the disinfectant.
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Contact Time:

o Allow a contact time of at least 30 minutes to ensure complete inactivation of fungal
spores.

Cleanup:
o Using forceps, carefully pick up the absorbent material and place it in a biohazard bag.
o Wipe the spill area again with fresh Wofasteril solution.

Final Disinfection:

o Disinfect the entire area, including any potentially contaminated surfaces, with the
Wofasteril solution as per the routine surface disinfection protocol.

Disposal:

o Dispose of all contaminated materials in accordance with institutional biohazard waste
disposal procedures.

Visualizations

The following diagrams illustrate the experimental workflows described above.
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Caption: Workflow for Routine Surface Disinfection.
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Caption: Workflow for Equipment Disinfection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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